Cas no 61516-69-6 (3(2H)-Benzothiazolebutanenitrile, 2-oxo-)

• Product Name: 3(2H)-Benzothiazolebutanenitrile, 2-oxo-
• CAS No: 61516-69-6
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 476519
• PubChem ID: 15574993
• Update Time: 2025-04-19

3(2H)-Benzothiazolebutanenitrile, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazolebutanenitrile, 2-oxo-
• 4-(2-oxo-1,3-benzothiazol-3-yl)butanenitrile
• DTXSID50574665
• SCHEMBL11173249
• 61516-69-6
• 4-(2-Oxo-1,3-benzothiazol-3(2H)-yl)butanenitrile

• Inchi： 1S/C11H10N2OS/c12-7-3-4-8-13-9-5-1-2-6-10(9)15-11(13)14/h1-2,5-6H,3-4,8H2
• InChI Key： XXFSCCJBURGNMI-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC1=2)CCCC#N)=O

Computed Properties

• Exact Mass: 218.0515
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 44.1